Cas no 1437482-78-4 (6-Ethoxypyridazine-4-carboxylic acid)

• Product Name: 6-Ethoxypyridazine-4-carboxylic acid
• CAS No: 1437482-78-4
• MF: C₇H₈N₂O₃
• MW: 168.150
• CID: 4670780
• PubChem ID: 92133600
• Update Time: 2025-07-17

6-Ethoxypyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxypyridazine-4-carboxylic acid
• 6-Ethoxy-4-pyridazinecarboxylic acid
• 4-Pyridazinecarboxylic acid, 6-ethoxy-
• AKOS027441438
• 6-Ethoxypyridazine-4-carboxylicacid
• DS-19038
• CS-0446599
• 1437482-78-4

• Inchi： InChI=1S/C7H8N2O3/c1-2-12-6-3-5(7(10)11)4-8-9-6/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： RGICTNPNDLDTHY-UHFFFAOYSA-N
• SMILES： CCOC1=NN=CC(=C1)C(=O)O

Computed Properties

• Exact Mass: 168.053
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3A^2
• XLogP3: 0

Additional information on 6-Ethoxypyridazine-4-carboxylic acid

6-Ethoxypyridazine-4-carboxylic Acid (CAS No. 1437482-78-4): A Comprehensive Overview

6-Ethoxypyridazine-4-carboxylic acid (CAS No. 1437482-78-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 6-Ethoxypyridazine-4-carboxylic acid.

The molecular formula of 6-Ethoxypyridazine-4-carboxylic acid is C₉H₁₀N₂O₃, and its molecular weight is 190.18 g/mol. The compound features a pyridazine ring with an ethoxy substituent at the 6-position and a carboxylic acid group at the 4-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting target for both academic and industrial research.

In terms of synthesis, several methods have been reported for the preparation of 6-Ethoxypyridazine-4-carboxylic acid. One common approach involves the reaction of 6-chloropyridazine-4-carboxylic acid with ethanol in the presence of a base, such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired ethoxy derivative. Another method involves the condensation of 6-amino-3-nitropyridazine with ethyl chloroformate, followed by hydrolysis to yield the carboxylic acid. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity.

The biological activities of 6-Ethoxypyridazine-4-carboxylic acid have been extensively studied in recent years. One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases. Additionally, 6-Ethoxypyridazine-4-carboxylic acid has demonstrated antioxidant properties, which may contribute to its anti-inflammatory effects.

Beyond its anti-inflammatory properties, 6-Ethoxypyridazine-4-carboxylic acid has also been investigated for its anticancer potential. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity is thought to involve the modulation of signaling pathways such as p53 and MAPK, which are crucial for cell survival and proliferation.

In addition to its direct biological effects, 6-Ethoxypyridazine-4-carboxylic acid has been explored as a scaffold for drug design. Its structural features make it an attractive starting point for the development of more potent and selective derivatives. For example, modifications at the ethoxy group or the pyridazine ring can lead to compounds with enhanced pharmacological profiles. These efforts are ongoing and hold promise for the discovery of novel therapeutic agents.

The pharmacokinetic properties of 6-Ethoxypyridazine-4-carboxylic acid are also an important consideration in its potential clinical applications. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. However, further research is needed to optimize its pharmacokinetic properties for human use.

In conclusion, 6-Ethoxypyridazine-4-carboxylic acid (CAS No. 1437482-78-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable target for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of 6-Ethoxypyridazine-4-carboxylic acid will emerge, paving the way for innovative treatments in various medical fields.